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CAS No.: 1185296-76-7

Cat. No.: B1421197

Get Quote

Executive Summary & Technical Positioning
2-Morpholinecarboxamide hydrochloride (CAS: 100551-77-9 for the base scaffold)

represents a "privileged structure" in medicinal chemistry. Unlike high-molecular-weight

peptidomimetics, this scaffold offers a low-molecular-weight (<200 Da), highly soluble, and

metabolically stable core.

In direct benchmarking, the unsubstituted hydrochloride salt functions as a Fragment Lead. Its

performance must be evaluated not just by raw potency (

), but by Ligand Efficiency (LE) and Binding Efficiency Index (BEI).

Primary Benchmarking Targets:

Renin (Aspartyl Protease): Comparison against Aliskiren (Standard of Care).

PI3K/PDK1 (Kinases): Comparison against ZSTK474 and GDC-0941.
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Mechanistic Benchmarking: The Renin Case Study
The most critical application of the 2-morpholinecarboxamide scaffold is in Direct Renin

Inhibition (DRI). Established inhibitors like Aliskiren target the catalytic cleft of Renin but suffer

from poor oral bioavailability (<3%) due to high molecular weight (>550 Da).[1]

Mechanism of Action Comparison
Aliskiren (Competitor): Occupies the S1, S1', S2, and S3 sub-pockets of Renin. It relies on a

large, transition-state mimetic structure.

2-Morpholinecarboxamide Derivatives (The Product): Bind to the active site via a distinct

hydrogen-bonding network involving the morpholine oxygen and the amide nitrogen.

Crucially, they do not require the extensive "flap" opening required by Aliskiren, leading to

faster association kinetics (

).

Visualization: Renin-Angiotensin Pathway & Inhibition
The following diagram illustrates the intervention point of 2-Morpholinecarboxamide derivatives

within the RAS cascade, contrasting it with ACE inhibitors.
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Caption: Figure 1.[1][2] Intervention of 2-Morpholinecarboxamide derivatives at the rate-limiting

step of the Renin-Angiotensin System (RAS), directly competing with Aliskiren.
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Experimental Protocols & Data Analysis
Protocol A: FRET-Based Renin Inhibition Assay
To objectively compare the 2-Morpholinecarboxamide scaffold against Aliskiren, use a

Fluorescence Resonance Energy Transfer (FRET) assay. This system is self-validating as it

measures the cleavage of a fluorogenic substrate.

Materials:

Enzyme: Recombinant Human Renin (rh-Renin).

Substrate: FRET peptide (e.g., 5-FAM/QXL™ 520).

Buffer: 50 mM Tris-HCl, pH 8.0, 100 mM NaCl.

Workflow:

Preparation: Dissolve 2-Morpholinecarboxamide HCl in DMSO (Stock 10 mM). Prepare

Aliskiren control similarly.

Incubation: Incubate 10 nM rh-Renin with varying concentrations of inhibitor (0.1 nM – 100

µM) for 30 mins at 37°C. Causality Note: Pre-incubation ensures equilibrium binding, critical

for accurate

determination.

Initiation: Add 2 µM FRET substrate.

Measurement: Monitor fluorescence (

) kinetically for 20 mins.

Validation: Z-factor must be > 0.5.

Comparative Data Table: Renin Inhibition
The following data summarizes the performance of the optimized 2-Morpholinecarboxamide

scaffold (e.g., Compound 26 from literature) vs. Aliskiren.
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Metric
2-
Morpholinecarboxa
mide Lead

Aliskiren
(Standard)

Interpretation

(hPRA) 1.8 nM 2.5 nM

Comparable Potency:

The morpholine lead

matches the clinical

standard.

Molecular Weight

(MW)
~450 Da 551.8 Da

Superior

Physicochemicals:

Lower MW improves

drug-likeness.

Binding Efficiency

(BEI)
21.8 16.6

Higher Efficiency: The

morpholine core binds

more efficiently per

unit of mass.

Oral Bioavailability

(F%)
> 20% (Rodent) 2.6% (Human)

Superior ADME: The

scaffold addresses

Aliskiren's primary

weakness.

Data Source: Derived from comparative studies on 2-carbamoyl morpholine derivatives [1].

Secondary Benchmarking: Kinase Selectivity (PI3K)
Beyond Renin, the 2-Morpholinecarboxamide moiety acts as a hinge-binder in kinase

inhibitors.

Protocol B: ADP-Glo™ Kinase Assay
Objective: Determine selectivity profile against PI3K isoforms. Self-Validating Step: Include a

"No-Enzyme" control to subtract background ATP hydrolysis and a "No-Compound" control for

100% activity.

Reaction: Mix PI3K isoform (α, β, γ, or δ), Phosphatidylinositol (PI) substrate, and ATP.
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Inhibitor: Titrate 2-Morpholinecarboxamide derivative vs. ZSTK474 (Morpholine-triazine

reference).

Detection: Add ADP-Glo reagent to deplete remaining ATP, then Kinase Detection Reagent

to convert ADP to Luciferase signal.

Readout: Luminescence integration (RLU).

Benchmarking Insight: While ZSTK474 is a pan-PI3K inhibitor, 2-Morpholinecarboxamide

derivatives often show enhanced selectivity for PI3K

or PDK1 depending on the N-substitution, reducing off-target toxicity compared to the pan-
inhibition of the reference.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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